Cas no 477198-12-2 ((E)-N-(3,5-dichlorophenyl)-4-phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-N-(3,5-dichlorophenyl)-4-phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477198-12-2
• MF: C₁₇H₁₀Cl₂N₄S
• MW: 373.25909948349
• CID: 6399891
• PubChem ID: 6380120
• Update Time: 2025-06-22

(E)-N-(3,5-dichlorophenyl)-4-phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(3,5-dichlorophenyl)-4-phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide
• (2E)-N-(3,5-dichloroanilino)-4-phenyl-1,3-thiazole-2-carboximidoyl cyanide
• 477198-12-2
• AKOS005639308
• (E)-N'-(3,5-dichlorophenyl)-4-phenylthiazole-2-carbohydrazonoyl cyanide
• F0760-3095
• (E)-N-(3,5-dichlorophenyl)-4-phenylthiazole-2-carbohydrazonoyl cyanide
• 2-Thiazoleacetonitrile, α-[2-(3,5-dichlorophenyl)hydrazinylidene]-4-phenyl-

• Inchi： 1S/C17H10Cl2N4S/c18-12-6-13(19)8-14(7-12)22-23-15(9-20)17-21-16(10-24-17)11-4-2-1-3-5-11/h1-8,10,22H/b23-15+
• InChI Key： IOLMHRFKGFNZCE-HZHRSRAPSA-N
• SMILES： C(/C1SC=C(C2C=CC=CC=2)N=1)(\C#N)=N\NC1C=C(Cl)C=C(Cl)C=1

Computed Properties

• Exact Mass: 372.0003229g/mol
• Monoisotopic Mass: 372.0003229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 535.0±60.0 °C(Predicted)
• pka: 5.44±0.10(Predicted)

Additional information on (E)-N-(3,5-dichlorophenyl)-4-phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide

Introduction to (E)-N-(3,5-dichlorophenyl)-4-phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477198-12-2)

(E)-N-(3,5-dichlorophenyl)-4-phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477198-12-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring, a cyano group, and substituted phenyl moieties. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of (E)-N-(3,5-dichlorophenyl)-4-phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide can be represented as follows: the thiazole ring is fused with a phenyl group at the 4-position, and the carbohydrazonoyl cyanide moiety is attached to the 2-position of the thiazole ring. The presence of the 3,5-dichlorophenyl substituent adds further complexity and functionality to the molecule.

Recent studies have highlighted the potential of this compound in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that (E)-N-(3,5-dichlorophenyl)-4-phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide exhibits potent antitumor activity against several cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, this compound has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. This dual functionality makes it an attractive candidate for the development of multifunctional drugs that can address multiple disease states simultaneously.

The synthesis of (E)-N-(3,5-dichlorophenyl)-4-phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide involves a series of well-defined chemical reactions. The key steps include the formation of the thiazole ring through a cyclization reaction, followed by the introduction of the phenyl and dichlorophenyl substituents. The final step involves the attachment of the carbohydrazonoyl cyanide moiety through a condensation reaction. These synthetic routes are well-documented in the literature and can be optimized for large-scale production.

The pharmacokinetic properties of (E)-N-(3,5-dichlorophenyl)-4-phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide have also been studied in detail. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This suggests that it can be effectively delivered to target tissues and maintain sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early results are promising, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of (E)-N-(3,5-dichlorophenyl)-4-phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide as a novel therapeutic agent for various diseases.

In conclusion, (E)-N-(3,5-dichlorophenyl)-4-phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477198-12-2) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field of medicinal chemistry.